Cas no 32595-59-8 (2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid)

• Product Name: 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid
• CAS No: 32595-59-8
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• MDL: MFCD00067304
• CID: 307427
• PubChem ID: 98096
• Update Time: 2025-06-10

2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid
• (2Rs,3rs)-2-amino-3-hydroxy-3-(2-thienyl)-propionic acid
• 2-amino-3-hydroxy-3-thiophen-2-ylpropanoic acid
• 2-Thiophenepropanoicacid, a-amino-b-hydroxy-
• BETA-(2-THIENYL)-DL -SERINE CRYSTALLINE
• DL-beta-(2-Thienyl)-serine
• DL-ß-(2-Thienyl)-serine
• H-DL-β-(2-Thienyl)-DL-Ser-OH
• β-(2-Thienyl)-DL-serine
• 2-amino-3-hydroxy-3-[2]thienyl-propionic acid
• 2-Amino-3-hydroxy-3-[2]thienyl-propionsaeure
• 2-amino-3-hydroxy-3-thiophen-2-yl-propionic acid
• 2-Thiopheneserine
• 3-(2-Thienyl)-L-serine
• 3-(thien-2-yl)-serine
• 3-thiophen-2-ylserine
• thienylserine
• DL-beta-(2-Thienyl)serine
• H-DL--(2-Thienyl)-DL-Ser-OH
• H-DL-beta-(2-Thienyl)-DL-Ser-OH
• AKOS010055340
• DTXSID40954316
• NSC 76232
• GNUCLSFLDHLOBV-UHFFFAOYSA-N
• D97554
• NSC-76232
• 2-Thiophenepropanoic acid, alpha-amino-beta-hydroxy-
• J-018796
• AS-58956
• 2-Thiophenepropanoic acid, .alpha.-amino-.beta.-hydroxy-
• .beta.-2-Thienyl-DL-serine
• H-DL-beta-(2-Thienyl)-Ser-OH
• EINECS 251-122-8
• .beta.-(2-Thienyl)serine
• MFCD00067304
• HY-W016137
• NSC76232
• beta-(2-Thienyl)serine
• FT-0688913
• SCHEMBL1066429
• 32595-59-8
• EN300-1247815
• CHEMBL4105620
• 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoicacid
• CS-W016853
• DB-068661
• beta-(2-THIENYL)-DL-SERINE

• MDL： MFCD00067304
• Inchi： 1S/C7H9NO3S/c8-5(7(10)11)6(9)4-2-1-3-12-4/h1-3,5-6,9H,8H2,(H,10,11)
• InChI Key： GNUCLSFLDHLOBV-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(C(=O)O)N)O

Computed Properties

• Exact Mass: 187.03000
• Monoisotopic Mass: 187.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.495
• Boiling Point: 426.6 °C at 760 mmHg
• Flash Point: 211.8 °C
• Refractive Index: 1.645
• PSA: 111.79000
• LogP: 0.89370
• Solubility: Not determined

2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid Security Information

• WGK Germany：3
• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid

Introduction to 2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid (CAS No. 32595-59-8)

2-Amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 32595-59-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a unique structural framework that combines an amino group, a hydroxyl group, and a thiophene ring, has garnered attention for its potential applications in drug discovery and material science. The presence of the thiophen-2-yl moiety introduces a sulfur-rich heterocyclic component, which is known to enhance the pharmacological properties of various bioactive molecules.

The compound's structural motif positions it as a valuable intermediate in the synthesis of more complex molecules. Its dual functionality, with both acidic (hydroxyl) and basic (amino) properties, makes it particularly useful in buffer systems and as a precursor for peptidomimetics. Recent advancements in medicinal chemistry have highlighted the role of thiophene derivatives in developing novel therapeutic agents, particularly those targeting neurological and inflammatory disorders. The incorporation of such structural elements has been shown to improve binding affinity and metabolic stability, key factors in drug design.

In the context of contemporary research, 2-amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid has been explored for its potential in modulating enzyme activity. Studies have demonstrated that thiophene-based compounds can interact with biological targets in unique ways, often leading to enhanced efficacy compared to traditional pharmacophores. For instance, derivatives of this compound have been investigated for their role in inhibiting kinases and other enzymes implicated in cancer progression. The hydroxyl group further contributes to its versatility, allowing for modifications that can fine-tune its biological activity.

The synthesis of 2-amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid involves multi-step organic reactions that highlight the intersection of organic chemistry and medicinal chemistry. The thiophene ring is typically introduced via cross-coupling reactions, such as the Suzuki-Miyaura or Stille couplings, which are widely employed in modern synthetic protocols. These reactions allow for precise control over the molecular architecture, enabling chemists to tailor the compound for specific applications. Additionally, the presence of both amino and hydroxyl groups provides multiple sites for further functionalization, making it a versatile building block in synthetic chemistry.

From a pharmaceutical perspective, the compound's potential extends beyond simple intermediates. It has been proposed as a precursor for more complex peptidomimetics that mimic the structure of natural bioactive peptides while offering improved pharmacokinetic profiles. This approach is particularly relevant in the development of treatments for diseases where peptide-based therapies are limited by issues such as rapid degradation or poor cell penetration. The thiophen-2-yl group's ability to enhance molecular stability and binding interactions makes it an attractive feature for such applications.

Recent computational studies have also shed light on the molecular interactions of 2-amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid with biological targets. Molecular dynamics simulations have revealed that the compound can adopt multiple conformations depending on its environment, which may influence its binding affinity and specificity. These insights are crucial for rational drug design, allowing researchers to optimize the compound's structure for maximal therapeutic effect. Furthermore, the compound's solubility and metabolic stability have been evaluated through various experimental techniques, providing valuable data for preclinical development.

The role of thiophene derivatives in drug discovery continues to expand with each passing year. Their unique electronic properties and ability to interact with biological systems make them indispensable tools in modern medicinal chemistry. As research progresses, new synthetic methodologies are being developed to streamline the production of these compounds, making them more accessible for academic and industrial applications. The case of 2-amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid exemplifies how structural innovation can lead to significant advancements in therapeutic development.

In conclusion, 2-amino-3-hydroxy-3-(thiophen-2-yl)propanoic acid (CAS No. 32595-59-8) represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis highlights the sophistication of modern organic chemistry techniques, while its applications underscore the importance of heterocyclic compounds in drug development. As ongoing research continues to uncover new therapeutic possibilities, compounds like this will remain at the forefront of medicinal innovation.